Cas no 2646-15-3 (Oil Blue N)

Oil Blue N Properties

Names and Identifiers

• 9,10-Anthracenedione,1,4-bis(pentylamino)-
• 1,4-bis(pentylamino)anthracene-9,10-dione
• Oil Blue N
• OIL BLUE N C.I. NO. 61555
• OilBlueN,pure10GR
• Amino-quinone
• C.I. Solvent Blue 14
• Ext. D and C Blue No. 5
• oil blue m
• Oil Blue N, pure
• Solvent Blue 14
• 9Y3W2040P1
• 1,4-bis(Pentylamino)-9,10-anthracenedione
• C.I. 61555
• 1,4-Bis(pentylamino)anthraquinone
• EINECS 220-161-2
• NSC 326210
• 2646-15-3
• Q27273372
• NS00021088
• InChI=1/C24H30N2O2/c1-3-5-9-15-25-19-13-14-20(26-16-10-6-4-2)22-21(19)23(27)17-11-7-8-12-18(17)24(22)28/h7-8,11-14,25-26H,3-6,9-10,15-16H2,1-2H
• Ext D and C Blue No. 5
• UNII-9Y3W2040P1
• Anthraquinone, 1,4-bis(pentylamino)-
• SCHEMBL439386
• CI SOLVENT BLUE 14
• Miketon Fast Blue Extra
• 9, 1,4-bis(pentylamino)-
• MFCD00001200
• NSC-326210
• NSC326210
• CI 61555
• 1, 4-bis(pentylamino)anthracene-9, 10-dione
• J-016435
• 9,10-Anthracenedione, 1,4-bis(pentylamino)-
• 1,4-Di(amylamino)anthraquinone
• DTXSID8062573
• Anthraquinone,4-bis(pentylamino)-
• AKOS015894791
• HY-W719653
• G77211
• CS-0824596
• DS-020926
• RHGBRYSELHPAFL-UHFFFAOYSA-N
• +Expand

• InChIKey： RHGBRYSELHPAFL-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H30N2O2/c1-3-5-9-15-25-19-13-14-20(26-16-10-6-4-2)22-21(19)23(27)17-11-7-8-12-18(17)24(22)28/h7-8,11-14,25-26H,3-6,9-10,15-16H2,1-2H3
• SMILES： CCCCCNC1C=CC(NCCCCC)=C2C(C3=CC=CC=C3C(=O)C=12)=O

Computed Properties

• Exact Mass: 378.23100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 10
• Monoisotopic Mass: 378.231
• Heavy Atom Count: 28
• Complexity: 475
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.5
• Tautomer Count: 7
• Surface Charge: 0
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• LogP: 5.81220
• PSA: 58.20000
• Refractive Index: 1.613
• Boiling Point: 586°Cat760mmHg
• Melting Point: 210 °C
• Flash Point: 179.9°C
• Color/Form: Blue powder
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Insoluble in water, soluble in ethanol \ methanol \ acetone and other organic solvents, mixed with a small amount of oleic acid, soluble in oil and wax, transparent blue
• Density: 1.146